N-(2,3-dichlorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide

• Molecular Formula: C20H14Cl2F3N3O2S
• Molecular Weight: 488.3 g/mol
• IUPAC Name: N-(2,3-dichlorophenyl)-2-[4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H14Cl2F3N3O2S/c1-30-12-7-5-11(6-8-12)15-9-16(20(23,24)25)28-19(27-15)31-10-17(29)26-14-4-2-3-13(21)18(14)22/h2-9H,10H2,1H3,(H,26,29)
• InChI Key: HABGNMFIIHQFFL-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=CC(=NC(=N2)SCC(=O)NC3=C(C(=CC=C3)Cl)Cl)C(F)(F)F

Description

N-(2,3-dichlorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide, also known as DCPA, is a synthetic herbicide that is widely used in agriculture to control weeds. It was first introduced in the 1960s and has since become one of the most commonly used herbicides in the world. DCPA is known for its effectiveness in controlling a wide range of weeds, including annual grasses and broadleaf weeds.

Mechanism of Action

N-(2,3-dichlorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide works by inhibiting the growth of weeds through the disruption of the cell division process. It interferes with the synthesis of DNA and RNA, which are essential for cell division. This leads to the death of the weed and the prevention of further growth.
Biochemical and Physiological Effects:
N-(2,3-dichlorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide has been shown to have minimal effects on non-target organisms, including humans and animals. It has a low toxicity and is not known to cause any adverse health effects. However, it is important to follow proper safety precautions when handling and applying N-(2,3-dichlorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide.

Advantages and Limitations for Lab Experiments

N-(2,3-dichlorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide has several advantages for use in laboratory experiments. It is highly effective in controlling weeds, making it a useful tool for studying plant growth and development. In addition, N-(2,3-dichlorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide has a low toxicity to humans and animals, making it a safe herbicide to use in laboratory experiments.
However, there are also limitations to the use of N-(2,3-dichlorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide in laboratory experiments. It is a synthetic herbicide and may not accurately reflect the effects of natural herbicides. In addition, N-(2,3-dichlorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide may have unintended effects on non-target organisms in laboratory environments.

Future Directions

There are several future directions for research on N-(2,3-dichlorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide. One area of research is the development of new formulations of N-(2,3-dichlorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide that are more effective and have a lower environmental impact. Another area of research is the study of the long-term effects of N-(2,3-dichlorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide on soil health and the environment. Finally, there is a need for further research on the potential effects of N-(2,3-dichlorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide on non-target organisms in laboratory and field settings.

Synthesis Methods

N-(2,3-dichlorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide is synthesized through a series of chemical reactions that involve the reaction of 2,3-dichlorophenylacetic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidine-2-thiol to form the final product, N-(2,3-dichlorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide.

Scientific Research Applications

N-(2,3-dichlorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide has been extensively studied for its effectiveness in controlling weeds in agriculture. It has been shown to be highly effective in controlling a wide range of weeds, including annual grasses and broadleaf weeds. In addition, N-(2,3-dichlorophenyl)-2-((4-(4-methoxyphenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide has been shown to have a low toxicity to humans and animals, making it a safe herbicide to use in agriculture.